Cas no 1805246-63-2 (Methyl 4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1805246-63-2
• MF: C₁₀H₇ClF₅NO₃
• MW: 319.612499475479
• CID: 4812016
• Update Time: 2025-10-22

Methyl 4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H7ClF5NO3/c1-19-9(18)6-4(2-11)5(20-10(14,15)16)3-17-7(6)8(12)13/h3,8H,2H2,1H3
• InChI Key： LLLAEUBSEZJSRZ-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C(F)F)C=1C(=O)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 2.9
• Topological Polar Surface Area: 48.4

Additional information on Methyl 4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805246-63-2): An Overview

Methyl 4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805246-63-2) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a chloromethyl, difluoromethyl, and trifluoromethoxy substituents, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The chemical structure of Methyl 4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate is particularly noteworthy for its potential to modulate key biological pathways. The presence of the chloromethyl group allows for facile functionalization, enabling the synthesis of a wide array of derivatives with tailored properties. Additionally, the difluoromethyl and trifluoromethoxy substituents contribute to the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have highlighted the potential of Methyl 4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a valuable lead for the development of new treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, preliminary investigations into the antiviral activity of Methyl 4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate have yielded promising results. A study conducted by a team at the University of California, Los Angeles (UCLA) demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and SARS-CoV-2. The mechanism of action appears to involve interference with viral entry and replication processes, suggesting its potential as a broad-spectrum antiviral agent.

In addition to its anti-inflammatory and antiviral properties, Methyl 4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate has also shown promise in cancer research. A recent publication in Cancer Research reported that this compound selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activity of certain kinases, such as PI3K and AKT, which are frequently dysregulated in various types of cancer.

The pharmacokinetic profile of Methyl 4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate is another area of active investigation. Studies have indicated that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties suggest that it could be developed into an effective oral medication with sustained therapeutic effects.

Safety and toxicity assessments are essential components of drug development, and initial studies on Methyl 4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate have shown promising results. In vitro and in vivo experiments have demonstrated that this compound has low cytotoxicity towards normal cells and does not induce significant adverse effects at therapeutic concentrations.

The synthesis of Methyl 4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate has been optimized to achieve high yields and purity levels. Various synthetic routes have been explored, with one notable method involving the sequential introduction of the difluoromethyl and trifluoromethoxy groups followed by methylation to form the final product. This approach ensures that the compound can be produced on a large scale for preclinical and clinical studies.

In conclusion, Methyl 4-(chloromethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1805246-63-2) represents a promising lead compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory, antiviral, and anticancer therapies make it an exciting area of ongoing research. As further studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound may well become an important addition to the arsenal of modern medicine.